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Compound of Interest

Compound Name: 11-Bromoundecanoic acid

Cat. No.: B048718

Essential Safety and Handling Guide for 11-
Bromoundecanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 11-
Bromoundecanoic acid (CAS No. 2834-05-1). Adherence to these procedures is paramount
for ensuring personal safety and maintaining a secure laboratory environment. While some
safety data sheets (SDS) may classify this compound as non-hazardous, others indicate it can
cause skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3] Therefore,
a conservative approach to safety is essential.

Key Physical and Chemical Properties

A summary of important quantitative data for 11-Bromoundecanoic acid is provided in the
table below for easy reference.
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Property Value

Molecular Formula C11H21BrO2

Molecular Weight 265.19 g/mol [2][4]

Appearance White to off-white powder or crystals[5][6]
Melting Point 45-52 °C[5][6][7]

Boiling Point 173-174 °C at 2 mmHg[7]

Flash Point >230 °F (>110 °C)[7]

Solubility Insoluble in water[7]

Operational Plan: From Receipt to Storage

A systematic approach to handling 11-Bromoundecanoic acid is crucial to minimize exposure
and ensure safety. The following workflow outlines the necessary steps from receiving the
chemical to its proper storage.
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Caption: Workflow for the safe handling of 11-Bromoundecanoic acid.
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Step-by-Step Handling Procedures

1.

Engineering Controls:
Always handle 11-Bromoundecanoic acid in a well-ventilated area.[1]
Use a chemical fume hood to minimize the inhalation of dust.[3]

Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1][8]

. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles or glasses with side-shields
conforming to EN166 (EU) or NIOSH (US) standards.[8]

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are mandatory.[8]
[9] Always inspect gloves before use and utilize the proper glove removal technique to avoid
skin contact. Dispose of contaminated gloves after use.[8]

Body Protection: A laboratory coat or other protective clothing is required to prevent skin
exposure.[1][8][10]

Respiratory Protection: If dust formation is likely or if working outside of a fume hood, use a
NIOSH-approved respirator with an appropriate particulate filter.[8]

. Hygiene Practices:

Wash hands thoroughly after handling the chemical, before breaks, and at the end of the
workday.[1][8]

Do not eat, drink, or smoke in areas where 11-Bromoundecanoic acid is handled or stored.

[2][8]

Remove any contaminated clothing immediately and wash it before reuse.[8]

Emergency and Disposal Plan
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First-Aid Measures

« If Inhaled: Move the person to fresh air. If breathing becomes difficult, seek medical attention.

[1][2]

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water
for at least 15 minutes.[2][3] If skin irritation persists, consult a physician.[1][2]

» In Case of Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek medical
attention.[2][3]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek medical attention if you
feel unwell.[1]

Spill Response

o Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.
o Contain Spill: Prevent further leakage or spillage if it is safe to do so.

o Clean-up: For small spills, carefully sweep up the solid material, avoiding dust generation,
and place it into a suitable, labeled container for disposal.[1][2]

o Decontaminate: Clean the spill area thoroughly.

Disposal Plan

o Chemical Waste: Dispose of 11-Bromoundecanoic acid and any contaminated materials as
special waste.[3] This must be done through a licensed disposal company and in accordance
with all federal, state, and local regulations.[3][8] Do not mix with other waste.

o Contaminated Packaging: Handle uncleaned containers as you would the product itself.
Dispose of contaminated packaging in the same manner as the chemical waste.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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